Cas no 946349-69-5 (N-(4-chloro-2-methylphenyl)-2-4-(4-fluorophenyl)piperazin-1-ylpteridin-4-amine)

• Product Name: N-(4-chloro-2-methylphenyl)-2-4-(4-fluorophenyl)piperazin-1-ylpteridin-4-amine
• CAS No: 946349-69-5
• MF: C₂₃H₂₁ClFN₇
• MW: 449.911145925522
• CID: 5971930
• PubChem ID: 16820936
• Update Time: 2025-07-17

N-(4-chloro-2-methylphenyl)-2-4-(4-fluorophenyl)piperazin-1-ylpteridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-methylphenyl)-2-4-(4-fluorophenyl)piperazin-1-ylpteridin-4-amine
• 4-Pteridinamine, N-(4-chloro-2-methylphenyl)-2-[4-(4-fluorophenyl)-1-piperazinyl]-
• AB00678371-01
• N-(4-chloro-2-methylphenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)pteridin-4-amine
• (4-chloro-2-methylphenyl){2-[4-(4-fluorophenyl)piperazinyl]pteridin-4-yl}amine
• N-(4-chloro-2-methylphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]pteridin-4-amine
• 946349-69-5
• F2359-0528
• CHEMBL4982642
• AKOS002329538

• Inchi： 1S/C23H21ClFN7/c1-15-14-16(24)2-7-19(15)28-22-20-21(27-9-8-26-20)29-23(30-22)32-12-10-31(11-13-32)18-5-3-17(25)4-6-18/h2-9,14H,10-13H2,1H3,(H,27,28,29,30)
• InChI Key： KHMRMAKMQBQQJT-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC=C(Cl)C=C2C)N=C1N1CCN(C2=CC=C(F)C=C2)CC1

Computed Properties

• Exact Mass: 449.1530996g/mol
• Monoisotopic Mass: 449.1530996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 647.0±65.0 °C(Predicted)
• pka: 6.40±0.10(Predicted)

Additional information on N-(4-chloro-2-methylphenyl)-2-4-(4-fluorophenyl)piperazin-1-ylpteridin-4-amine

Comprehensive Overview of N-(4-chloro-2-methylphenyl)-2-4-(4-fluorophenyl)piperazin-1-ylpteridin-4-amine (CAS 946349-69-5)

The compound N-(4-chloro-2-methylphenyl)-2-4-(4-fluorophenyl)piperazin-1-ylpteridin-4-amine (CAS 946349-69-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its complex structure featuring a piperazine core and pteridine backbone, this molecule is often explored for its potential interactions with central nervous system (CNS) targets. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic applications.

In recent years, the demand for small-molecule modulators of neurological pathways has surged, driven by the growing prevalence of CNS disorders. The 4-fluorophenyl and chloromethylphenyl substituents in this compound suggest potential affinity for serotonin or dopamine receptors, making it a candidate for studies related to mood regulation and cognitive function. These attributes align with current trends in precision medicine and targeted drug design, where specificity and minimal off-target effects are paramount.

From a synthetic chemistry perspective, the presence of both piperazine and pteridine moieties in N-(4-chloro-2-methylphenyl)-2-4-(4-fluorophenyl)piperazin-1-ylpteridin-4-amine offers unique challenges and opportunities. The heterocyclic framework requires advanced strategies for regioselective functionalization, a topic frequently searched in academic databases like SciFinder and Reaxys. This complexity also underscores the importance of computational chemistry tools, such as molecular docking and DFT calculations, to predict binding modes and optimize synthetic routes.

The compound's CAS number 946349-69-5 serves as a critical identifier in regulatory and safety documentation. Laboratories handling this material must adhere to Good Laboratory Practices (GLP), especially when investigating its physicochemical properties (e.g., solubility, stability). Such data is vital for preclinical development, another hot topic in pharmaceutical forums. Notably, the fluorophenyl group may influence metabolic stability—a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

Emerging discussions in cheminformatics circles highlight the role of analogs like N-(4-chloro-2-methylphenyl)-2-4-(4-fluorophenyl)piperazin-1-ylpteridin-4-amine in fragment-based drug discovery. Its modular structure allows for systematic derivatization, addressing contemporary needs for lead optimization. Additionally, the compound's potential as a kinase inhibitor has sparked interest, given the rise of kinase-targeted therapies in oncology and inflammatory diseases.

Environmental and green chemistry considerations are also relevant. Researchers are increasingly querying sustainable synthesis methods for such N-heterocycles, reflecting broader industry shifts toward benign-by-design principles. The chloro and fluoro substituents in this molecule necessitate careful waste management protocols, aligning with EPA and REACH guidelines—a frequent search topic among industrial chemists.

In summary, CAS 946349-69-5 represents a multifaceted research tool bridging medicinal chemistry, computational biology, and process optimization. Its study contributes to answering pervasive questions in drug development, such as improving blood-brain barrier permeability or reducing hERG channel liability. As the scientific community prioritizes AI-driven drug discovery, compounds like this will remain at the forefront of innovation.